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Compound of Interest

Compound Name: 2,7-Diaminoanthraquinone

CAS No.: 605-44-7

Cat. No.: B1616665

Get Quote

H,

C), and Structural Elucidation[2]

Executive Summary
2,7-Diaminoanthraquinone (2,7-DAAQ) is a symmetric anthraquinone derivative utilized as a

key intermediate in the synthesis of high-performance dyes and DNA-intercalating

pharmaceutical agents. Unlike the 1,4- or 1,5-isomers, 2,7-DAAQ possesses a unique

(effective) symmetry that results in distinct spectral signatures.[1] This guide provides validated
spectral data, detailed band assignments, and experimental protocols for researchers requiring
precise structural verification.

Molecular Architecture & Symmetry
Understanding the symmetry of 2,7-DAAQ is a prerequisite for interpreting its NMR and IR

spectra.[1][3]
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(planar conformation).

Symmetry Operations: A

rotation axis passes through the C9 and C10 carbonyl carbons.[1][3]

Equivalence:

Ring A = Ring B

Proton H-1 is equivalent to H-8.[3]

Proton H-3 is equivalent to H-6.[3]

Proton H-4 is equivalent to H-5.[3]

This symmetry simplifies the

H NMR spectrum to a three-spin system (AMX type) repeated twice.[3]
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Symmetry Operations

Resulting Spectral Simplification

C2 Axis (Through C9-C10) H-1 ≡ H-8
(α to C=O, ortho to NH2)

H-3 ≡ H-6
(β to C=O, ortho to NH2)

H-4 ≡ H-5
(β to C=O, meta to NH2)

Doublet (H-1/8)

Doublet of Doublets (H-3/6)

Doublet (H-4/5)

1H NMR Signals

Click to download full resolution via product page

Figure 1: Symmetry analysis of 2,7-DAAQ illustrating proton equivalence and predicted NMR

multiplicity.

Experimental Protocols (Sample Preparation)
To reproduce the data presented below, follow these standardized preparation protocols. Self-

consistency in solvent choice is critical due to the solvatochromic nature of amino-

anthraquinones.[3]

Protocol A: NMR Sample Prep
Solvent: Dimethyl sulfoxide-d6 (DMSO-
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, 99.9% D).[3]

Concentration: 5–10 mg of 2,7-DAAQ in 0.6 mL solvent.

Conditioning: Sonicate for 5 minutes at 40°C to ensure complete dissolution (anthraquinones

have poor solubility).

Reference: TMS (Tetramethylsilane) at 0.00 ppm.[1][3]

Protocol B: UV-Vis Sample Prep[3]
Stock Solution: Dissolve 1.0 mg in 10 mL DMF (Dimethylformamide).

Working Solution: Dilute 100

L of stock into 3 mL of Ethanol or DMF.

Blank: Pure solvent (matched to working solution).[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum in DMSO-

is the definitive method for distinguishing the 2,7-isomer from the 2,6-isomer.[1]

H NMR Data (400 MHz, DMSO- )
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Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment
Structural
Logic

7.84 Doublet (d) 2H H-4, H-5

-position,

meta to

amino (least

shielded).

7.23 Doublet (d) 2H H-1, H-8

-position,

ortho to

amino

(shielded by

NH

, deshielded

by C=O).[1]

6.89
Doublet of

Doublets (dd)
2H H-3, H-6

Ortho to

amino,

coupled to

both H-4

(ortho) and

H-1 (meta).

6.42
Broad Singlet

(br s)
4H - -NH

Exchangeabl

e amine

protons.[3]

Differentiation Note: In the 2,6-isomer, the coupling patterns differ slightly due to the relative

positions of protons, but the 2,7-isomer is uniquely characterized by the specific dd at ~6.89

ppm arising from H-3/6 coupling to both the ortho H-4/5 and meta H-1/8.[1]

C NMR Data (100 MHz, DMSO- )
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Chemical Shift (

, ppm)
Assignment

184.7 C=O (Carbonyl, C-9/C-10 unshielded)

179.7 C=O (Carbonyl, C-9/C-10 shielded)

155.1
C-NH

(C-2, C-7 ipso carbon)

152.3 Quaternary Aromatic

135.0 Aromatic CH (C-4, C-5)

129.3 Aromatic CH (C-1, C-8)

109.5* Aromatic CH (C-3, C-6)

*Note: C-3/C-6 value is estimated based on DEPT correlations and typical ortho-amino

shielding.

Vibrational Spectroscopy (FT-IR)
The infrared spectrum is dominated by the quinoid carbonyls and the primary amine stretches.

[1][3]

Method: ATR (Attenuated Total Reflectance) on solid powder.[1][3]
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Wavenumber (cm

)
Functional Group Vibrational Mode Notes

3344, 3223
Primary Amine (-NH

)

N-H Stretching

(Asym/Sym)

Distinct doublet

indicating primary

amine.

1671 Quinone Carbonyl C=O Stretching
Free/Non-H-bonded

carbonyl.

1623 Quinone Carbonyl C=O[3] Stretching
H-bonded or

conjugated carbonyl.

1581, 1553 Aromatic Ring C=C Skeleton
Anthracene core

vibrations.

1245 C-N C-N Stretching
Strong band typical of

aryl amines.[1][3]

Electronic Spectroscopy (UV-Vis)
2,7-DAAQ exhibits strong solvatochromism.[3] The amino groups act as auxochromes,

donating electron density into the anthraquinone

-system, resulting in Intramolecular Charge Transfer (ICT) bands.[1]

Solvent (nm) Transition Type Color

Ethanol ~450 - 460 (ICT) Orange

DMF ~480 - 490 (ICT) Red-Orange

Chloroform ~445 Yellow-Orange

Observation: A bathochromic (red) shift is observed in more polar solvents (DMF vs.

Ethanol/Chloroform), confirming the ICT nature of the transition.[1]

Synthesis & Impurity Profiling
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When sourcing or synthesizing 2,7-DAAQ, the most common impurity is the 2,6-isomer or

mono-amino derivatives.[1]

Synthesis Workflow (Graphviz)

Precursors

Reaction Conditions

Product

2,7-Dibromoanthraquinone

High Pressure / 150°C
Ammonolysis

Ammonia (aq) / Cu Catalyst

2,7-Diaminoanthraquinone
(Solid, mp 335-337°C)

Nucleophilic Subst.

Click to download full resolution via product page

Figure 2: Standard synthetic route via ammonolysis of the dibromo-precursor.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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